Cas no 139521-25-8 ( )

• Product Name: &nbsp
• CAS No: 139521-25-8
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• CID: 873203
• PubChem ID: 15113984
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-1,1,1-trifluoro-2-propanone
• 3-(3-chlorophenyl)-1,1,1-trifluoropropan-2-one
• 2-Propanone,3-(3-chlorophenyl)-1,1,1-trifluoro
• 2-Propanone, 3-(3-chlorophenyl)-1,1,1-trifluoro-
• MFCD03844188
• 139521-25-8
• 3-(3-Chlorophenyl)-1,1,1-Trifluoroacetone
• DTXSID70568440
• AKOS011795153
•  

• MDL： MFCD03844188
• Inchi： 1S/C9H6ClF3O/c10-7-3-1-2-6(4-7)5-8(14)9(11,12)13/h1-4H,5H2
• InChI Key： AOVHCMRAEYZKQT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 222.00600
• Monoisotopic Mass: 222.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 219.7°C at 760 mmHg
• Flash Point: 86.7°C
• Refractive Index: 1.469
• PSA: 17.07000
• LogP: 3.01390